Cas no 102686-07-7 (Proline,4-ethyl-3-(hydroxymethyl)-)

• Product Name: Proline,4-ethyl-3-(hydroxymethyl)-
• CAS No: 102686-07-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 125201
• PubChem ID: 45116075
• Update Time: 2025-04-18

Proline,4-ethyl-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Proline,4-ethyl-3-(hydroxymethyl)-
• Proline, 4-ethyl-3-(hydroxymethyl)- (9CI)
• 2-Carboxy-4-ethyl-3-pyrrolidinemethanol
• 4-Ethyl-3-(hydroxymethyl)-2-pyrrolidinecarboxylic acid
• 102686-07-7
• (2S)-4-Ethyl-3-(hydroxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C8H15NO3/c1-2-5-3-9-7(8(11)12)6(5)4-10/h5-7,9-10H,2-4H2,1H3,(H,11,12)/t5?,6?,7-/m0/s1
• InChI Key： ZBGMLYBPNYHVKK-AHXFUIDQSA-N
• SMILES： OCC1[C@@H](C(=O)O)NCC1CC

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56